2-Amino-4-bromopyrimidin-5-ol

• IUPAC Name: 2-amino-4-bromopyrimidin-5-ol
• InChI: InChI=1S/C4H4BrN3O/c5-3-2(9)1-7-4(6)8-3/h1,9H,(H2,6,7,8)
• InChI Key: LXRPVCGTYPEIIL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NC(=N1)N)Br)O
• Molecular Formula: C4H4BrN3O
• DSSTOX Substance ID: DTXSID60717147
• Molecular Weight: 190.00 g/mol
• CAS RN: 1260763-82-3

Description

2-Amino-4-bromopyrimidin-5-ol, also known as ABP, is an organic compound with a wide range of applications in scientific research. It is a versatile compound that can be used in a variety of experiments due to its unique chemical and physical properties. ABP has been studied extensively in the fields of biochemistry, physiology, and pharmacology, and is used in a variety of laboratory experiments. The compound has several advantages, including its stability and low cost, as well as its wide range of applications.

Scientific Research Applications

2-Amino-4-bromopyrimidin-5-ol has been used in a variety of scientific research applications, including the study of enzyme kinetics, the study of drug metabolism, and the study of cell signaling pathways. This compound has also been used in the development of new drugs, as it can be used to study the effects of drugs on cells and organisms. Additionally, this compound has been used in the study of DNA replication and repair, and in the study of cancer.

Mechanism of Action

The mechanism of action of 2-Amino-4-bromopyrimidin-5-ol is not fully understood. However, it is believed that this compound binds to specific proteins in the cell and modulates their activity. This can lead to changes in the cell's physiology, such as changes in gene expression, changes in cell signaling pathways, and changes in enzyme activity.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. Studies have found that this compound can modulate the activity of enzymes, alter gene expression, and affect cell signaling pathways. Additionally, this compound has been found to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

2-Amino-4-bromopyrimidin-5-ol has several advantages for laboratory experiments. It is a stable compound, and is relatively inexpensive compared to other compounds. Additionally, this compound has a wide range of applications in scientific research, making it a versatile compound for laboratory experiments. The main limitation of this compound is that its mechanism of action is not fully understood, making it difficult to predict the effects of the compound in different experiments.

Future Directions

The future of 2-Amino-4-bromopyrimidin-5-ol research is promising. There are several potential future directions for this compound research, including the development of new drugs, the study of enzyme kinetics, the study of drug metabolism, and the study of cell signaling pathways. Additionally, this compound could be used in the development of new diagnostic tools, such as biomarkers, and in the development of new treatments for diseases. Furthermore, this compound could be used in the study of DNA replication and repair, and in the study of cancer.

Synthesis Methods

2-Amino-4-bromopyrimidin-5-ol can be synthesized using a variety of methods, including the reaction of pyrimidine with bromine in acetic acid and the reaction of pyrimidine with bromine in acetonitrile. The reaction of pyrimidine with bromine in acetic acid has been found to be the most efficient method for the synthesis of this compound. The reaction of pyrimidine with bromine in acetonitrile has been found to be the most economical method for the synthesis of this compound.